Cas no 67049-69-8 (34DIHYDROXY2METHYLBUTYROPHENONE)
67049-69-8 structure
Product Name:34DIHYDROXY2METHYLBUTYROPHENONE
CAS No:67049-69-8
MF:C11H14O3
MW:194.227063655853
CID:965280
PubChem ID:49091
Update Time:2025-04-19
34DIHYDROXY2METHYLBUTYROPHENONE Chemical and Physical Properties
Names and Identifiers
-
- 34DIHYDROXY2METHYLBUTYROPHENONE
- 3,4-dihydroxy-2-methyl-1-phenylbutan-1-one
- 1-(3,4-dihydroxyphenyl)-2-methylbutan-1-one
- 3',4'-Dihydroxy-2-methylbutyrophenone
- 1-(3,4-dihydroxyphenyl)-2-methyl-1-butanone
- 67049-69-8
- BUTYROPHENONE, 3',4'-DIHYDROXY-2-METHYL-
- BRN 2578277
- DTXSID80986010
- SCHEMBL9407168
-
- Inchi: 1S/C11H14O3/c1-3-7(2)11(14)8-4-5-9(12)10(13)6-8/h4-7,12-13H,3H2,1-2H3
- InChI Key: OEQYBTLDHVLHOC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)O)O)C(C)CC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
34DIHYDROXY2METHYLBUTYROPHENONE Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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